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Compound of Interest

Compound Name:
4-Nitrophenyl dihydrogen

phosphate, sodium salt

CAS No.: 54306-27-3

Cat. No.: B1295111

Get Quote

Abstract
p-Nitrophenyl Phosphate (pNPP) is the gold-standard chromogenic substrate for the

determination of Alkaline Phosphatase (ALP) and Protein Tyrosine Phosphatase (PTP) activity.

While often viewed as a routine reagent, its hydrolytic instability and the toxicity of its reaction

product (p-nitrophenol) demand rigorous handling protocols. This guide synthesizes safety

data, chemical kinetics, and operational best practices to ensure assay reproducibility and

regulatory compliance.

Part 1: Chemical Identity & Properties
The following data characterizes the most common laboratory form: pNPP Disodium

Hexahydrate.[1]
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Parameter Specification

Chemical Name
p-Nitrophenyl Phosphate, Disodium Salt,

Hexahydrate

CAS Number 4264-83-9 (Hexahydrate) / 333338-18-4

Molecular Formula C₆H₄NO₆PNa₂[2][3] · 6H₂O

Molecular Weight 371.14 g/mol

Solubility
Soluble in water and aqueous buffers (up to

~100 mg/mL)

Absorbance Max
310 nm (Substrate)

405 nm (Product: p-Nitrophenolate)

pKa (Product)
~7.15 (Requires pH > 9.0 for maximal

chromogenicity)

Part 2: Hazard Identification & Safety Profile
The "Substrate vs. Product" Paradox
A critical safety distinction often overlooked is that the substrate (pNPP) is relatively low-

hazard, while the reaction product (p-Nitrophenol) is significantly more toxic and

environmentally regulated.

1. pNPP (Substrate) Hazards
GHS Classification: Skin Irrit. 2, Eye Irrit. 2, STOT SE 3.

Signal Word:WARNING

Hazard Statements:

H315: Causes skin irritation.

H319: Causes serious eye irritation.

H335: May cause respiratory irritation.
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Precautionary Approach: Avoid dust generation.[4] Use N95 respiratory protection if weighing

bulk powder.

2. p-Nitrophenol (Reaction Product) Hazards
Toxicity: Acute toxin (oral/dermal/inhalation).

Environmental: US EPA U-Listed Waste (U170). It is a priority pollutant.

Implication: Once the assay is run, the liquid waste contains p-nitrophenol. Do not pour

assay waste down the sink. It must be collected as hazardous chemical waste.

Part 3: Storage, Stability, and Handling
The "Yellowing" Indicator
pNPP is extremely sensitive to light and moisture. Spontaneous hydrolysis occurs if stored

improperly, releasing p-nitrophenol and turning the reagent yellow before use.

Self-Validating Quality Check:

Visual: If the pNPP stock solution is noticeably yellow prior to adding enzyme, the

background absorbance is too high. Discard.

Quantitative: Measure OD @ 405nm of the blank. If OD > 0.05 - 0.10 (pathlength

dependent), the substrate has degraded.

Storage Protocols:

Solid State: Store at -20°C. Desiccate. Protect from light (amber vials).

Solution State: pNPP is unstable in solution.

Best Practice: Prepare fresh daily.

Alternative: Aliquot and freeze at -20°C for up to 1 week (avoid freeze-thaw cycles).

Part 4: Assay Optimization & Mechanism
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Buffer Chemistry: DEA vs. Glycine
The choice of buffer profoundly affects sensitivity.

Diethanolamine (DEA) Buffer: Acts as a phosphate acceptor (transphosphorylation),

increasing the reaction rate by 2-4x compared to glycine. Preferred for high sensitivity.

Glycine/Carbonate Buffer: Slower reaction rate but lower background hydrolysis.

Reaction Mechanism & Visualization
The assay relies on the hydrolysis of the phosphate ester bond. The reaction must be stopped

with a strong base (NaOH or EDTA) to:

Inactivate the enzyme.[5]

Deprotonate the p-nitrophenol (colorless) to the p-nitrophenolate anion (yellow).

Critical Conditions

pNPP
(Colorless Substrate)

Enzyme-Substrate
Complex

Alkaline Phosphatase
(Mg2+, Zn2+) p-Nitrophenol

(Colorless @ pH < 7)

Hydrolysis
(-Pi)

p-Nitrophenolate
(YELLOW @ pH > 9)

Abs Max: 405 nm

Stop Solution
(NaOH / High pH)

pH Optimum: 9.8 (DEA)

Stop Sol: 3M NaOH

Click to download full resolution via product page

Figure 1: The biochemical pathway of pNPP hydrolysis. Note that the final colorimetric signal is

pH-dependent.

Part 5: Detailed Experimental Protocol (High-
Sensitivity ALP Assay)
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Objective: Quantify Alkaline Phosphatase activity using a Diethanolamine (DEA) buffer system.

Reagents
DEA Buffer (5x): 5 M Diethanolamine, pH 9.8. Contains 2.5 mM MgCl₂.

Substrate Solution: 10 mg pNPP disodium hexahydrate dissolved in 10 mL of 1x DEA Buffer

(Freshly prepared).

Stop Solution: 3.0 N NaOH.

Workflow
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Start: Equilibrate Reagents
to Room Temp

Prepare Substrate Solution
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Quality Check:
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Yes
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Click to download full resolution via product page
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Figure 2: Step-by-step logic flow for the pNPP assay, including the critical quality control

checkpoint.

Step-by-Step Procedure
Preparation: Dilute 5x DEA buffer to 1x with distilled water. Dissolve pNPP tablets/powder to

a concentration of 1 mg/mL.

Expert Tip: Do not vortex vigorously; pNPP can foam. Invert gently to mix.

Blanking: Add 100 µL of Substrate Solution to "Blank" wells.

Reaction: Add 20 µL of enzyme sample to test wells. Add 100 µL of Substrate Solution.

Incubation: Incubate at 37°C for 30–60 minutes. Cover plate to prevent evaporation and light

exposure.

Termination: Add 50 µL of 3N NaOH to all wells.

Why NaOH? It raises pH > 12, stopping the enzyme and ensuring all product is in the

yellow p-nitrophenolate form.

Measurement: Read absorbance at 405 nm on a microplate reader.

Part 6: Disposal & Environmental Compliance
CRITICAL: Do not treat pNPP waste as standard aqueous buffer waste.

Segregation: Collect all assay waste (liquid from wells, leftover substrate) in a container

labeled "Hazardous Waste - Toxic (p-Nitrophenol)."

Regulatory Code: If the concentration of p-nitrophenol is significant, it may be classified

under US EPA Waste Code U170.

Decontamination: For small spills, absorb with inert material (vermiculite) and dispose of as

solid hazardous waste. Clean surface with mild detergent; do not use bleach immediately if

high concentrations of ammonia/amines (DEA) are present, though generally safe at assay

concentrations.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 9 / 9 Tech Support

https://www.benchchem.com/product/b1295111?utm_src=pdf-bulk#bc-rfq
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1295111?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

